Cas no 16613-01-7 (1-Dodecanaminium, N-dodecyl-N,N-dimethyl-, acetate)
16613-01-7 structure
Product Name:1-Dodecanaminium, N-dodecyl-N,N-dimethyl-, acetate
CAS No:16613-01-7
MF:C28H59NO2
MW:441.773569345474
CID:95690
PubChem ID:11293641
Update Time:2025-04-18
1-Dodecanaminium, N-dodecyl-N,N-dimethyl-, acetate Chemical and Physical Properties
Names and Identifiers
-
- 1-Dodecanaminium, N-dodecyl-N,N-dimethyl-, acetate
- didodecyl(dimethyl)azanium,acetate
- DTXSID70461482
- SCHEMBL8741148
- Didodecyldimethylammonium acetate
- 16613-01-7
-
- Inchi: 1S/C26H56N.C2H4O2/c1-5-7-9-11-13-15-17-19-21-23-25-27(3,4)26-24-22-20-18-16-14-12-10-8-6-2;1-2(3)4/h5-26H2,1-4H3;1H3,(H,3,4)/q+1;/p-1
- InChI Key: AVNXUOMEGJDYJZ-UHFFFAOYSA-M
- SMILES: [O-]C(C)=O.[N+](C)(C)(CCCCCCCCCCCC)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 441.45458012g/mol
- Monoisotopic Mass: 441.45458012g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 31
- Rotatable Bond Count: 22
- Complexity: 271
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.1Ų
1-Dodecanaminium, N-dodecyl-N,N-dimethyl-, acetate Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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